Cas no 1053-73-2 (3'-Adenylic acid,5'-(dihydrogen phosphate))

3'-Adenylic acid,5'-(dihydrogen phosphate) Properties

Names and Identifiers

• 3'-Adenylic acid,5'-(dihydrogen phosphate)
• 3',5'-ADP
• (3S)-3-hydroxy-4-(trimethylammonio)butanoate
• adenosine 3',5'-bis(dihydrogen phosphate)
• Adenosine 3',5'-diphosphate
• adenosine 3'-phosphate-5'-phosphate
• 3',5'-Diphosphoadenosine
• 3'-Phosphoadenosine-5'-phosphate
• 3'-Phosphoryl-AMP
• A 3P5P
• 3-5-ADP
• phosphoadenosine phosphate
• adenosine 3',5'-bisphosphate
• [5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxy-oxolan-2-yl]methoxyphosphonic acid
• 3,5-ADP
• 1hi4
• Adenosine 3,5-bis
• 3,5-Diphosphoadenosine
• GTPL1718
• A3P5P
• 5-(dihydrogen phosphate)3'-Adenylic acid
• Adenosine 3,5-bisphosphate
• adenosine-3'-5'-diphosphate
• 3'-Phosphoadenylate
• C65F80D52U
• CHEBI:17985
• ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• Q2825485
• 1o0f
• 1053-73-2
• SCHEMBL42104
• 1vkj
• CHEMBL574817
• A3P
• DB01812
• DTXSID50909413
• 3'-Adenylic acid, 5'-(dihydrogen phosphate)
• UNII-C65F80D52U
• 5-(dihydrogen phosphate) 3-Adenylate
• NS00069864
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl] dihydrogen phosphate
• 3-Phosphoadenosine 5-phosphate
• adenosine-3'-5'-bisphosphate
• C00054
• adenosine 3',5'-bismonophosphate
• {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}phosphonic acid
• Adenosine-3'',5''-diphosphoric acid (and/or unspecified salts)
• adenosine 3',5'-bismonophosphate tetraanion
• 3',5'-di-O-phosphonatoadenosine
• PAP
• Adenosine 3'-phosphate-5'-phosphate
• 3',5'-diphosphoadenosine
• Phosphoadenosine phosphate
• 3'-phosphoadenylate
• Adenosine 3',5'-bisphosphate
• +Expand

• InChIKey： WHTCPDAXWFLDIH-KQYNXXCUSA-J
• Inchi： InChI=1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(25-27(20,21)22)4(24-10)1-23-26(17,18)19/h2-4,6-7,10,16H,1H2,(H2,11,12,13)(H2,17,18,19)(H2,20,21,22)/p-4/t4-,6-,7-,10-/m1/s1
• SMILES： O=P(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP([O-])(=O)[O-])([O-])[O-]

Computed Properties

• Exact Mass: 161.10525
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 6
• Monoisotopic Mass: 427.029
• Heavy Atom Count: 27
• Complexity: 632
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _4.6
• Topological Polar Surface Area: 233A^2

Experimental Properties

• LogP: -1.16480
• PSA: 60.36
• Boiling Point: 924.3°Cat760mmHg
• Flash Point: 512.8°C
• Solubility: Slightly soluble (14 g/l) (25 º C),
• Density: 2.49±0.1 g/cm3 (20 ºC 760 Torr),